Cas no 2228555-94-8 (1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene
• CAS No: 2228555-94-8
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6009782
• PubChem ID: 165789587
• Update Time: 2025-08-03

1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene
• 2228555-94-8
• EN300-1938769

• Inchi： 1S/C12H17BrO/c1-9-7-10(14-4)5-6-11(9)12(2,3)8-13/h5-7H,8H2,1-4H3
• InChI Key： TYCPTDFHRLDSAS-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene

1-(1-Bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene (CAS No. 2228555-94-8): A Comprehensive Overview

The chemical compound 1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene (CAS No. 2228555-94-8) is an intriguing aromatic derivative with a unique structural framework. This compound, often referred to in research circles for its synthetic utility, combines a brominated isopropyl moiety with a methoxy-substituted toluene backbone. Its molecular formula C₁₂H₁₇BrO and molecular weight of 257.17 g/mol make it a versatile intermediate in organic synthesis.

One of the most searched questions regarding 1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene relates to its synthetic applications. Recent trends in pharmaceutical research highlight its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of both bromine and methoxy groups offers multiple sites for further functionalization, making it valuable for structure-activity relationship (SAR) studies.

From a physicochemical perspective, this compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents like dichloromethane and ethyl acetate. Its stability under inert atmospheres and sensitivity to light have been frequently discussed in chemical forums, with researchers emphasizing the need for amber glass storage during experimental work.

The market dynamics for CAS 2228555-94-8 reflect growing interest from contract research organizations (CROs) and academic laboratories. Analytical data from procurement platforms shows a 35% year-over-year increase in inquiries, particularly from North American and European research institutions. This surge correlates with recent publications exploring its use in cross-coupling reactions and polymer chemistry applications.

Environmental and safety considerations for handling 1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene remain a hot topic in laboratory safety discussions. While not classified as highly hazardous, standard precautions for brominated compounds apply, including the use of personal protective equipment and proper ventilation. These precautions align with current industry best practices for handling similar aromatic bromides.

Recent advancements in green chemistry have sparked interest in developing more sustainable synthetic routes to this compound. Alternative methodologies using catalytic bromination and solvent-free conditions are gaining traction, addressing common search queries about eco-friendly synthesis of specialty chemicals. These developments position CAS 2228555-94-8 as a case study in sustainable chemical production.

The analytical characterization of this compound frequently appears in technical discussions. Nuclear magnetic resonance (NMR) spectra typically show distinctive signals at 7.2-6.8 ppm (aromatic protons), 3.8 ppm (methoxy group), and 1.6 ppm (methyl groups). Mass spectrometry analysis confirms the molecular ion peak at m/z 256/258 (1:1 ratio) due to bromine's isotopic pattern. These analytical features make it easily identifiable in complex reaction mixtures.

Emerging applications in material science have expanded the relevance of 1-(1-bromo-2-methylpropan-2-yl)-4-methoxy-2-methylbenzene. Its incorporation into liquid crystal formulations and photoactive polymers has been documented in recent patent literature, responding to growing market demand for advanced functional materials. This diversification of applications contributes to its increasing commercial significance.

Quality control specifications for CAS 2228555-94-8 typically require ≥95% purity by HPLC, with particular attention to residual solvents and byproducts. These standards reflect the compound's growing importance in precision chemical synthesis, where purity directly impacts downstream application performance. Current good manufacturing practice (cGMP) compliant batches are now available to meet pharmaceutical industry requirements.

Future research directions for this compound likely focus on its catalytic applications and potential in asymmetric synthesis. The unique steric environment created by the branched bromoalkyl group offers interesting possibilities for chiral induction, a topic generating significant discussion in synthetic chemistry circles. These developments may further elevate the compound's status in organic synthesis methodologies.